Cas no 7672-77-7 (4,5-Dimethyl-7-(2-methylprop-1-enyl)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione)

• Product Name: 4,5-Dimethyl-7-(2-methylprop-1-enyl)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• CAS No: 7672-77-7
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 537334
• PubChem ID: 4075215
• Update Time: 2024-03-01

4,5-Dimethyl-7-(2-methylprop-1-enyl)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4,5-dimethyl-7-(2-methyl-1-propenyl)-
• 1,2,3,6-Tetrahydro-6-isobutenyl-3,4-dimethylphthalic anhydride
• 5,6-dimethyl-3-(2-methylprop-1-en-1-yl)cyclo-hex-4-ene-1,2-dicarboxylic anhydride
• 4,5-Dimethyl-7-(2-methylprop-1-enyl)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione

• Inchi： 1S/C14H18O3/c1-7(2)5-10-6-8(3)9(4)11-12(10)14(16)17-13(11)15/h5-6,9-12H,1-4H3
• InChI Key： WGCKYCGUJYPRCV-UHFFFAOYSA-N
• SMILES： O1C(C2C(/C=C(\C)/C)C=C(C)C(C)C2C1=O)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones